Cas no 2228120-07-6 (2-(5-methyl-1H-pyrazol-3-yl)ethanethioamide)

• Product Name: 2-(5-methyl-1H-pyrazol-3-yl)ethanethioamide
• CAS No: 2228120-07-6
• MF: C₆H₉N₃S
• MW: 155.220759153366
• CID: 5960042
• PubChem ID: 165686083
• Update Time: 2025-06-14

2-(5-methyl-1H-pyrazol-3-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-1H-pyrazol-3-yl)ethanethioamide
• EN300-1821906
• 2228120-07-6

• Inchi： 1S/C6H9N3S/c1-4-2-5(9-8-4)3-6(7)10/h2H,3H2,1H3,(H2,7,10)(H,8,9)
• InChI Key： SMTZEIZKDRALGX-UHFFFAOYSA-N
• SMILES： S=C(CC1C=C(C)NN=1)N

Computed Properties

• Exact Mass: 155.05171847g/mol
• Monoisotopic Mass: 155.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 86.8Ų

Additional information on 2-(5-methyl-1H-pyrazol-3-yl)ethanethioamide

Comprehensive Overview of 2-(5-methyl-1H-pyrazol-3-yl)ethanethioamide (CAS No. 2228120-07-6)

2-(5-methyl-1H-pyrazol-3-yl)ethanethioamide (CAS No. 2228120-07-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and thioamide functional groups, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's molecular structure and reactivity have also sparked interest in material science, where it is studied for its potential in creating novel polymers and coatings.

In recent years, the demand for heterocyclic compounds like 2-(5-methyl-1H-pyrazol-3-yl)ethanethioamide has surged due to their role in addressing global challenges such as antibiotic resistance and sustainable agriculture. The compound's CAS No. 2228120-07-6 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Its synthetic pathways and derivatives are hot topics in organic chemistry forums, with many researchers seeking optimized methods for its production. Additionally, its potential as a bioactive scaffold has been highlighted in several peer-reviewed journals, further driving interest in its applications.

The pyrazole moiety in 2-(5-methyl-1H-pyrazol-3-yl)ethanethioamide is particularly noteworthy, as it is a common feature in many FDA-approved drugs. This has led to increased scrutiny of its pharmacokinetic properties and toxicity profiles. Recent studies have focused on its ability to modulate enzyme activity, which could pave the way for new therapies targeting metabolic disorders. Furthermore, the compound's thioamide group enhances its stability and binding affinity, making it a promising candidate for molecular docking studies and drug design.

From an industrial perspective, 2-(5-methyl-1H-pyrazol-3-yl)ethanethioamide is gaining traction as a key intermediate in the synthesis of crop protection agents. Its ability to act as a chelating agent has been explored in the development of environmentally friendly pesticides. This aligns with the global shift toward sustainable agriculture, a topic that dominates current discussions in the agrochemical sector. Companies are investing heavily in research to leverage this compound's properties for creating safer and more effective pest control solutions.

In the realm of computational chemistry, 2-(5-methyl-1H-pyrazol-3-yl)ethanethioamide has been the subject of numerous in silico studies. Researchers are using advanced modeling techniques to predict its interactions with biological targets, which could accelerate the discovery of new drugs. The compound's electronic properties and solubility are also being investigated to optimize its formulation for various applications. These efforts are part of a broader trend toward data-driven drug discovery, which is revolutionizing the pharmaceutical industry.

As the scientific community continues to uncover the potential of 2-(5-methyl-1H-pyrazol-3-yl)ethanethioamide, its CAS No. 2228120-07-6 is likely to remain a focal point in research publications and patent applications. The compound's versatility and relevance to pressing global issues ensure its place at the forefront of modern chemistry. Whether in medicinal chemistry, agrochemicals, or material science, this molecule represents a promising avenue for innovation and discovery.